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Compound of Interest

Compound Name: NH2-PEG3-C2-Boc

Cat. No.: B1667102

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of NH2-PEG3-C2-Boc, ensuring laboratory safety and
procedural excellence.

This document provides critical safety and logistical information for the handling of NH2-PEG3-
C2-Boc (tert-butyl (2-(2-(2-(2-aminoethoxy)ethoxy)ethoxy)ethyl)carbamate). Adherence to
these guidelines is essential for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

NH2-PEG3-C2-Boc is classified with the following hazards:
e Causes skin irritation (H315).[1]

o Causes serious eye damage/irritation (H318/H319).[1]

e May cause respiratory irritation (H335).[1][2]

A thorough risk assessment should be conducted before handling this compound. The following
table summarizes the recommended PPE.
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PPE Category

Specification

Purpose

Hand Protection

Nitrile or neoprene gloves.
Change gloves immediately if

contaminated.

Prevents skin contact, which

can cause irritation or burns.

Eye Protection

Chemical safety goggles with
side shields or a full-face
shield.

Protects eyes from splashes
that could cause serious
damage.[2][3]

Skin and Body Protection

A chemically resistant lab coat
worn over full-length pants and

closed-toe shoes.

Prevents accidental skin

exposure.

Respiratory Protection

Use in a certified chemical
fume hood. If a fume hood is
not available or if
aerosolization is likely, a
NIOSH-approved respirator
with appropriate cartridges for
organic vapors may be

required.

Protects against inhalation of

harmful vapors or mists.[2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling NH2-PEG3-C2-Boc is crucial for safety.

e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for tert-Butyl N-{2-[2-(2-
aminoethoxy)ethoxy]ethyl}carbamate, a closely related compound.[2]

o Ensure a chemical spill kit appropriate for amines is readily available.

o Verify that an accessible safety shower and eye wash station are present.

e Handling:

o Don all required PPE as detailed in the table above.
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o All manipulations of NH2-PEG3-C2-Boc should be performed inside a certified chemical

fume hood to minimize inhalation exposure.[2]

o Avoid the generation of aerosols and splashes.

o Keep all containers tightly closed when not in use.

e Storage:

o Store in a cool, well-ventilated, and dark place.

o The recommended storage temperature is 2-8°C under an inert atmosphere.

o Store away from incompatible materials such as strong acids and oxidizing agents.

First Aid Measures

Immediate action is critical in the event of exposure.

Exposure Route

First Aid Procedure

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek immediate

medical attention.[3]

Eye Contact

Immediately rinse cautiously with water for
several minutes, including under the eyelids.[3]
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[3]

Remove the person to fresh air and keep them

comfortable for breathing.[3] If symptoms such

Inhalation )
as coughing, shortness of breath, or headache
occur, seek immediate medical attention.[2]
Rinse mouth with water. Do NOT induce
Ingestion vomiting.[2][3] Seek immediate medical

attention.[2][3]
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Disposal Plan

Proper disposal is essential to prevent environmental contamination. All waste containing NH2-
PEG3-C2-Boc must be treated as hazardous waste.

e Waste Segregation and Collection:

o Solid Waste: Collect any solid NH2-PEG3-C2-Boc and contaminated disposable items
(e.g., pipette tips, gloves) in a dedicated, clearly labeled, and sealed hazardous waste
container.[4]

o Liquid Waste: Collect solutions of NH2-PEG3-C2-Boc in a designated container for non-
halogenated organic waste. Do not mix with other waste streams.[4]

e Spill Management:

[e]

In case of a spill, ensure the area is well-ventilated.

o

Absorb the spill with an inert material (e.g., vermiculite, sand).[4]

[¢]

Carefully collect the absorbed material into the designated hazardous waste container.[4]

[¢]

Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous
waste.[4]

» Final Disposal:
o Do not pour down the drain.[4]

o Arrange for the pickup and disposal of the hazardous waste container through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal contractor.[4]

Visualized Workflows

The following diagrams illustrate the key procedural workflows for handling and disposing of
NH2-PEG3-C2-Boc.
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Safe Handling Workflow for NH2-PEG3-C2-Boc
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'
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N
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- Clean work area
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Storage
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Caption: Logical workflow for the safe handling of NH2-PEG3-C2-Boc.
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Disposal Workflow for NH2-PEG3-C2-Boc
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Caption: Step-by-step process for the safe disposal of NH2-PEG3-C2-Boc waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1667102?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667102?utm_src=pdf-body
https://www.benchchem.com/product/b1667102?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

1. tert-Butyl (2-(2-(2-(2-aminoethoxy)ethoxy)ethoxy)ethyl)carbamate | C13H28N205 | CID
10493865 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. synquestlabs.com [synquestlabs.com]

3. fishersci.com [fishersci.com]

4. benchchem.com [benchchem.com]
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handling-nh2-peg3-c2-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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